Cas no 856351-46-7 (1-Ethyl-4,5-dimethoxy-2-vinylbenzene)

1-Ethyl-4,5-dimethoxy-2-vinylbenzene is a substituted benzene derivative featuring ethyl, dimethoxy, and vinyl functional groups. This compound is of interest in organic synthesis due to its versatile reactivity, particularly in polymerization and cross-coupling reactions. The dimethoxy groups enhance electron density, making it a useful intermediate in the preparation of advanced materials and fine chemicals. Its vinyl group allows for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and specialty polymers. The compound's stability and well-defined structure make it suitable for precise synthetic modifications. It is typically handled under controlled conditions due to its reactive nature, ensuring optimal performance in research and industrial applications.

1-Ethyl-4,5-dimethoxy-2-vinylbenzene structure

856351-46-7 structure

Product Name:1-Ethyl-4,5-dimethoxy-2-vinylbenzene

CAS No:856351-46-7

MF:C₁₂H₁₆O₂

MW:192.254243850708

CID:3167078

PubChem ID:67989507

Update Time:2025-05-25

1-Ethyl-4,5-dimethoxy-2-vinylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-4,5-dimethoxy-2-vinylbenzene
- 856351-46-7
- SCHEMBL9971251
- 1-ethenyl-2-ethyl-4,5-dimethoxybenzene
- Inchi： 1S/C12H16O2/c1-5-9-7-11(13-3)12(14-4)8-10(9)6-2/h5,7-8H,1,6H2,2-4H3
- InChI Key： AROIGOIHDJUKKR-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC(C=C)=C(C=1)CC)OC

Computed Properties

Exact Mass: 192.115
Monoisotopic Mass: 192.115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5A^2
XLogP3: 3.4

1-Ethyl-4,5-dimethoxy-2-vinylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019088266-1g	1-Ethyl-4,5-dimethoxy-2-vinylbenzene	856351-46-7	95%	1g	$511.92	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743992-1g	1-Ethyl-4,5-dimethoxy-2-vinylbenzene	856351-46-7	98%	1g	￥4231.00	2024-07-28
Crysdot LLC	CD12023623-1g	1-Ethyl-4,5-dimethoxy-2-vinylbenzene	856351-46-7	95+%	1g	$581	2024-07-24

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Additional information on 1-Ethyl-4,5-dimethoxy-2-vinylbenzene

Comprehensive Analysis of 1-Ethyl-4,5-dimethoxy-2-vinylbenzene (CAS No. 856351-46-7): Properties, Applications, and Industry Trends

1-Ethyl-4,5-dimethoxy-2-vinylbenzene (CAS No. 856351-46-7) is a specialized organic compound gaining attention in pharmaceutical and material science research. This vinyl-substituted benzene derivative features a unique molecular structure with ethyl and dimethoxy functional groups, making it valuable for synthesizing complex molecules. Its chemical stability and reactivity have positioned it as a key intermediate in modern organic synthesis.

Recent studies highlight the compound's role in developing advanced materials, particularly in polymer chemistry and electronic components. The vinyl group enables polymerization reactions, while the methoxy substituents contribute to electron-donating properties. Researchers are exploring its potential in OLED technology and conductive polymers, aligning with the growing demand for sustainable electronics.

In pharmaceutical applications, 1-Ethyl-4,5-dimethoxy-2-vinylbenzene serves as a building block for drug discovery. Its structural motifs appear in compounds targeting neurological disorders and metabolic diseases. The compound's lipophilicity and aromatic character make it suitable for optimizing bioavailability in medicinal chemistry projects.

The synthesis of CAS No. 856351-46-7 typically involves Pd-catalyzed cross-coupling or Wittig reactions, with recent advancements focusing on green chemistry approaches. Industry leaders are investigating continuous flow processes to improve yield and reduce environmental impact, addressing concerns about sustainable manufacturing.

Analytical characterization of this compound utilizes HPLC, GC-MS, and NMR spectroscopy. The 1H-NMR spectrum typically shows distinctive peaks for the vinyl protons (δ 5.2-6.8 ppm) and methoxy groups (δ 3.7-3.9 ppm), while 13C-NMR confirms the aromatic framework. These spectroscopic fingerprints are crucial for quality control in commercial production.

Market trends indicate growing demand for functionalized aromatic compounds like 1-Ethyl-4,5-dimethoxy-2-vinylbenzene, driven by expansion in specialty chemicals and biopharmaceuticals. Regulatory compliance with REACH and ICH guidelines ensures its safe handling in industrial applications. Proper storage requires protection from light and moisture to maintain stability.

Future research directions may explore its potential in catalysis and energy storage systems. The compound's electron-rich aromatic system shows promise for developing redox-active materials in battery technologies. As industries prioritize eco-friendly alternatives, derivatives of this molecule could contribute to green energy solutions.